Alcohol Substitution Pattern and Ligand-Target Interaction Geometry
The target compound features a tertiary alcohol (—C(CH₃)₂OH) as the terminal hydrogen bond donor/acceptor group . In contrast, the closest structurally cataloged analog, 1-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-2-ol (CAS 1518873-23-8), terminates in a secondary alcohol (—CH(OH)CH₃) . The tertiary alcohol introduces greater steric hindrance—measured by the substitution of two methyl groups at the alpha-carbon—which restricts rotational freedom and defines a more rigid hydrogen bond vector than the conformationally flexible secondary alcohol. This geometric constraint is critical in structure-based drug design, as the MerTK kinase domain co-crystal structure (PDB 7OLS) demonstrates that the pyrazole moiety forms key hydrophobic contacts with the kinase hinge region while the terminal polar group engages in a water-mediated hydrogen bond network with Asp678 side chain [1].
cLogP 0.59 vs 0.20; tertiary alcohol constrains H-bond vector vs flexible secondary alcohol
cLogP and steric profile may not replicate with secondary alcohol analog
PDB 7OLS co-crystal context; computed properties from vendor data
| Evidence Dimension | Alcohol substitution pattern and hydrogen bond donor/acceptor geometry |
|---|---|
| Target Compound Data | Tertiary alcohol (2-methylpropan-2-ol), 2 H-donors, 4 H-acceptors, 4 rotatable bonds |
| Comparator Or Baseline | 1-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-2-ol: secondary alcohol (propan-2-ol), 2 H-donors, 4 H-acceptors, 4 rotatable bonds (conformational flexibility differs due to secondary vs. tertiary carbon) |
| Quantified Difference | Qualitative but measurable—TPSA identical (50.08 Ų) but cLogP differs: 0.59 (target) vs. 0.20 (comparator), reflecting the additional methyl group's lipophilic contribution |
| Conditions | Computed molecular properties cited from vendor computational chemistry data; co-crystal structure derived from PDB 7OLS (MerTK kinase domain + type 1.5 inhibitor containing 1,5-dimethylpyrazole group, resolution 1.08 Å) [1]. |
Why This Matters
The 3-fold increase in cLogP (0.59 vs. 0.20) combined with the tertiary alcohol's steric constraint creates a pharmacophore module with distinct lipophilic efficiency (LipE) and binding pose predictability that cannot be replicated by the secondary alcohol analog.
- [1] Protein Data Bank. 7OLS: MerTK kinase domain with type 1.5 inhibitor containing a di-methyl pyrazole group, 1.08 Å resolution. Deposited 2021-05-20. DOI: 10.2210/pdb7OLS/pdb. View Source
